Cas no 2137801-66-0 (rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one)

• Product Name: rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one
• CAS No: 2137801-66-0
• MF: C₇H₉F₂NO
• MW: 161.149268865585
• CID: 6567703
• PubChem ID: 165784979
• Update Time: 2025-07-01

rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one
• EN300-799370
• 2137801-66-0

• Inchi： 1S/C7H9F2NO/c1-2-5(11)6-4(3-10)7(6,8)9/h2,4,6H,1,3,10H2/t4-,6-/m1/s1
• InChI Key： ATKKUFONZHCKQM-INEUFUBQSA-N
• SMILES： FC1([C@@H](C(C=C)=O)[C@H]1CN)F

Computed Properties

• Exact Mass: 161.06522023g/mol
• Monoisotopic Mass: 161.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.1Ų

Additional information on rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one

Professional Introduction to rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one (CAS No. 2137801-66-0)

The compound rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one, identified by the CAS number 2137801-66-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of a chiral center at the cyclopropyl ring and the incorporation of fluorine atoms contribute to its distinct chemical properties, making it a promising candidate for further exploration.

In recent years, the demand for innovative therapeutic agents has driven extensive research into structurally diverse molecules. The compound rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one stands out for its ability to modulate biological pathways through precise interactions with target enzymes and receptors. The stereochemistry of the molecule, particularly the configuration at the (1R,3S) positions, plays a crucial role in determining its pharmacological activity. This aspect has been a focal point in synthetic chemistry efforts aimed at optimizing potency and selectivity.

The incorporation of fluorine atoms in the structure of rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one is another key feature that enhances its pharmacological profile. Fluorine substitution is well-documented for improving metabolic stability, lipophilicity, and binding affinity. These properties are particularly valuable in drug design, where fine-tuning molecular characteristics can lead to more effective therapeutic outcomes. The synthesis of this compound involves sophisticated methodologies that highlight the ingenuity of modern organic chemistry.

Recent studies have demonstrated the potential of this compound as a scaffold for developing novel bioactive molecules. Researchers have explored its interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The structural motif of rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one offers a versatile platform for medicinal chemists to design derivatives with enhanced pharmacological properties.

The synthesis of rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one presents unique challenges due to its complex stereochemistry and the need for high enantiomeric purity. Advanced techniques in asymmetric synthesis have been employed to achieve this goal. These methods not only ensure the correct stereochemical configuration but also facilitate scalable production processes. The ability to synthesize such intricate molecules underscores the progress made in synthetic organic chemistry over recent decades.

The pharmacological evaluation of rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one has revealed promising results in preclinical studies. Its interaction with biological targets suggests potential therapeutic applications across multiple disease areas. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further development into a novel drug entity. These findings have sparked interest among academic researchers and pharmaceutical companies alike.

The future direction of research on rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one includes exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. Additionally, computational modeling and virtual screening techniques are being utilized to identify potential derivatives with improved pharmacokinetic profiles. These interdisciplinary approaches highlight the collaborative nature of modern drug discovery efforts.

In conclusion, the compound rac-1-[(1R,3S)-3-(aminomethyl)-2,2-difluorocyclopropyl]prop-2-en-1-one (CAS No. 2137801-66-0) exemplifies the innovative spirit of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this molecule is poised to play a significant role in addressing unmet medical needs.